Cas no 1020719-63-4 (2-Methyl-d3-propane-3,3,3-d3-thioamide)

1020719-63-4 structure
Product Name:2-Methyl-d3-propane-3,3,3-d3-thioamide
CAS No:1020719-63-4
Molecular Formula:C4H9NS
Molecular Weight:103.18596
CID:824092
2-Methyl-d3-propane-3,3,3-d3-thioamide Properties
Names and Identifiers
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- 2-Methyl-d3-propane-3,3,3-d3-thioamide
- 2-Methyl-d3-propane-
- ThioisobutyraMide-d6
- IsobutyrthioaMide-d6
- 2-(Methyl-d3)propanethioamide-3,3,3-d3
-
Computed Properties
- Exact Mass: 109.083231g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 1
- Monoisotopic Mass: 109.083231g/mol
- Heavy Atom Count: 6
- Complexity: 58.6
- Isotope Atom Count: 6
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.8
- Topological Polar Surface Area: 58.1Ų
- Molecular Weight: 109.23g/mol
2-Methyl-d3-propane-3,3,3-d3-thioamide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | M325936-2.5mg |
2-Methyl-d3-propane-3,3,3-d3-thioamide |
1020719-63-4 | 2.5mg |
$155.00 | 2023-05-17 |
2-Methyl-d3-propane-3,3,3-d3-thioamide Related Literature
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Cristina T. Matos,Luisa Gouveia,Ana Rita C. Morais,Alberto Reis,Rafał Bogel-Łukasik Green Chem., 2013,15, 2854-2864
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Naohiro Kameta,Kazuhisa Hiratani,Yoshinobu Nagawa Chem. Commun., 2004, 466-467
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Chun-Ming Ting,Yi-Ling Hsu,Rai-Shung Liu Chem. Commun., 2012,48, 6577-6579
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Minseok Kim,Su Hyun Kim,Sung Kuk Lee,Taesung Kim Analyst, 2011,136, 3238-3243
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Christopher Kohl,Stefan Becker,Klaus Müllen Chem. Commun., 2002, 2778-2779
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Mirian C. Santos,Joaquim A. Nóbrega J. Anal. At. Spectrom., 2007,22, 93-96
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Georgios Velkos,Wei Yang,Yang-Rong Yao,XinYe Liu,Bernd Büchner,Stanislav M. Avdoshenko,Ning Chen,Alexey A. Popov Chem. Sci., 2020,11, 4766-4772
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Krešimir Molčanov,Valentina Milašinović,Nives Ivić,Vladimir Stilinović,Dinko Kolarić,Biserka Kojić-Prodić CrystEngComm, 2019,21, 6920-6928
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